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Compound of Interest

Compound Name: Zofenoprilat-d5

CAS No.: 1217716-12-5

Cat. No.: B1141225

Get Quote

Executive Summary & Immediate Safety Directive
Zofenoprilat-d5 is a deuterium-labeled stable isotope of Zofenoprilat, the active metabolite of

the ACE inhibitor Zofenopril. It is primarily used as an internal standard in LC-MS/MS

bioanalysis.

CRITICAL SAFETY DISTINCTION:

Radiological Status:NON-RADIOACTIVE. Zofenoprilat-d5 contains stable deuterium (

H) isotopes. It does not decay and does not require disposal in radioactive waste streams
(unlike Tritium or

C labeled analogs) [1, 12].

Biological Hazard:HIGH POTENCY. As an active metabolite of an ACE inhibitor, it acts as a

potent vasodilator. It is a potential Reproductive Toxin (Category 1A/1B) and can cause fetal

toxicity [1, 3].
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Disposal Directive: Dispose of as Hazardous Chemical Waste (Pharmaceutical). Strictly

Prohibited: Drain disposal, trash disposal, or mixing with radioactive waste.

Compound Profile & Hazard Identification
Understanding the physicochemical properties of Zofenoprilat-d5 is a prerequisite for selecting

the correct waste stream.

Parameter Data Operational Implication

Chemical Name Zofenoprilat-d5

Label waste containers clearly

to avoid "Unknown"

classification.

Isotope Type
Stable Deuterium (

H)

NO scintillation counting

required.[1] Manage as

standard chemical waste.[2]

Parent Class
Angiotensin-Converting

Enzyme (ACE) Inhibitor

Reproductive Hazard:

Pregnant personnel should

avoid handling.[1]

Solubility
Soluble in MeOH, DMSO,

Water (pH dependent)

Dictates liquid waste

segregation (Organic vs.

Aqueous).[1]

Environmental Aquatic Toxicity (H410)

Zero Discharge: Prevent

release into sink/sewer

systems [3].[1]

RCRA Status Non-Listed (Not P or U listed)

Classify as "Non-RCRA

Regulated Hazardous Waste"

(unless characteristic).[1]

Waste Classification Logic (The "Why")
Before executing disposal, you must validate the waste stream classification.[3][4] While

Zofenopril is not explicitly listed on the EPA's P-list or U-list (40 CFR 261.33), it must be

managed as hazardous waste due to its bioactivity and aquatic toxicity.
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Decision Logic for Waste Stream Selection
The following decision tree illustrates the logic used to determine that Zofenoprilat-d5 belongs

in the High-Temp Incineration stream rather than Radioactive or General waste.

Waste: Zofenoprilat-d5

Is it Radioactive?
(Tritium/C14?)

Stable Isotope (Deuterium)
NON-RADIOACTIVE

No (d5)

Radioactive Waste Stream
(DO NOT USE)

Yes

Is it Bioactive/Toxic?

Physical State?

Yes (ACE Inhibitor)

General Trash
(PROHIBITED)

No

Solid Chemical Waste
(High Temp Incineration)

Solid (Vials/PPE)

Liquid Chemical Waste
(Segregate by Solvent)

Liquid (Stock/HPLC)

Click to download full resolution via product page

Figure 1: Decision logic for classifying Zofenoprilat-d5 waste. Note the critical divergence from

radioactive waste streams.

Step-by-Step Disposal Workflows
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Scenario A: Disposal of Solid Waste (Empty Vials,
Contaminated PPE)
Objective: Contain trace powders to prevent inhalation and environmental leaching.

Decontamination: Do not attempt to wash empty vials. The rinsate becomes hazardous liquid

waste, increasing volume unnecessarily.

Primary Containment: Place the empty vial (with cap closed) into a clear polyethylene bag

(Zip-lock).

Secondary Containment: Place the bagged vial into the Solid Pharmaceutical Waste drum

(typically Black or Blue bin depending on vendor).

Labeling: Apply a "Hazardous Waste" label.

Constituent: "Zofenoprilat-d5 (Trace)"[1][5]

Hazard Checkbox: "Toxic"[1][3][6][7]

PPE Disposal: Gloves (Nitrile) and weigh boats used during handling must be disposed of in

the same Solid Pharmaceutical Waste container, not regular trash [15].

Scenario B: Disposal of Liquid Waste (Stock Solutions,
HPLC Effluent)
Objective: Prevent solvent fires and aquatic contamination.

Segregation:

High Organic (>10% Solvent): If dissolved in Methanol/Acetonitrile (common for stocks),

dispose in Flammable/Organic Waste carboy.

High Aqueous (<10% Solvent): If in buffer/water, dispose in Aqueous Toxic Waste carboy.

Bulking: Pour solution into the appropriate carboy using a funnel to avoid spillage.
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Rinsing: Rinse the original container with a small volume of solvent. Add rinsate to the

carboy.

Log Entry: Immediately log the addition on the waste tag.

Entry: "Methanol (99%), Zofenoprilat-d5 (<0.1%)"[1]

Note: Even trace amounts of ACE inhibitors render the mixture "Toxic" for disposal

purposes.

Scenario C: Spills (Powder or Liquid)
Objective: Immediate containment of bioactive material.

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and

an N95/P100 respirator (powder spill).

Containment:

Powder: Cover with wet paper towels (dampened with water) to prevent dust generation.

Do not dry sweep.

Liquid: Cover with absorbent pads or vermiculite.

Cleanup: Scoop material into a wide-mouth hazardous waste jar.

Surface Decon: Clean surface with 1N NaOH (to degrade the compound) followed by water.

Dispose of all cleanup materials as Solid Hazardous Waste [1].

Regulatory Compliance & Documentation
RCRA Considerations (40 CFR 261)
While Zofenoprilat-d5 is not a P-listed acute toxin (like Warfarin P001), it falls under the

"Generator Knowledge" clause. The generator knows it is bioactive and toxic to aquatic life.

Federal Status: Non-RCRA Regulated (unless mixed with listed solvents like Methanol

F003).
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Best Practice: Manage as Non-RCRA Hazardous Pharmaceutical Waste.

State Variations:

California/Washington/Minnesota: These states often regulate all pharmaceuticals as

hazardous waste. Ensure compliance with "State-Regulated Waste" protocols [16, 22].[8]

Destruction Method
The ultimate fate of this waste must be High-Temperature Incineration (Waste Code: INCIN).

This ensures the thermal destruction of the pyrrolidine ring and the deuterated alkyl chain,

preventing bioactive metabolites from entering the water table [18].

Operational Workflow Diagram
The following diagram details the physical flow of the compound from inventory to final

destruction, ensuring chain of custody.
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Generate Waste
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Liquids
Central Accumulation Area
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When Full
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(Clean Harbors/Veolia)
Manifest & Transport High-Temp Incineration

(Final Destruction)
Destruction

Click to download full resolution via product page

Figure 2: Cradle-to-grave workflow for Zofenoprilat-d5 waste management.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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